7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Specification

• Molecular Formula: C19H24N6O3
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 7-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
• Standard InChI: InChI=1S/C19H24N6O3/c1-21-17-16(18(26)22(2)19(21)27)25(12-20-17)13-23-8-10-24(11-9-23)14-4-6-15(28-3)7-5-14/h4-7,12H,8-11,13H2,1-3H3
• Standard InChI Key: RDOZVTBYYFIDMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC

Introduction

Chemical Identity and Structural Elucidation

Systematic Nomenclature and Molecular Formula

The IUPAC name for this compound, 7-{[4-(4-methoxyphenyl)-1-piperazinyl]methyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, systematically describes its structure. The purine backbone (a bicyclic system comprising fused pyrimidine and imidazole rings) is substituted at positions 1, 3, 7, and 8. Key substituents include:

• A methyl group at position 1 (1-methyl).

• A second methyl group at position 3 (3-methyl).

• A piperazinylmethyl group at position 8, where the piperazine ring is further substituted with a 4-methoxyphenyl moiety.

The molecular formula is C₂₃H₃₂N₆O₃, with a molecular weight of 440.5 g/mol. Comparative analysis of structurally analogous compounds, such as 7-butyl and 7-benzyl derivatives, reveals that alkyl or aryl substitutions at position 7 significantly alter physicochemical and biological properties.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of this compound typically involves multi-step organic reactions, as inferred from analogous purine derivatives. A generalized pathway includes:

• Purine Core Formation:

  • Condensation of guanine or xanthine derivatives with alkylating agents to introduce methyl groups at positions 1 and 3.

  • Protection of reactive sites using tert-butoxycarbonyl (Boc) or benzyl groups to prevent undesired side reactions.

• Piperazinylmethyl Introduction:

  • Nucleophilic substitution at position 8 using chloromethylpiperazine intermediates.

  • Coupling of 4-methoxyphenyl groups via Ullmann or Buchwald-Hartwig amination under palladium catalysis.

• Deprotection and Purification:

  • Acidic or catalytic hydrogenation conditions to remove protecting groups.

  • Final purification via column chromatography or preparative HPLC.

Reaction Optimization

Key parameters influencing yield and purity include:

• Temperature: Reactions involving piperazine coupling typically proceed at 80–100°C.

• Solvent Selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity in substitution reactions.

• Catalysts: Palladium-based catalysts (e.g., Pd(OAc)₂) facilitate aryl amination steps.

Physicochemical Properties

Molecular Descriptors

Property	Value	Source
Molecular Weight	440.5 g/mol
logP (Octanol-Water)	-2.029 (predicted)
Aqueous Solubility	~0.1 mg/mL (est.)
Melting Point	180–185°C (est.)	Analog data

The predicted logP value indicates moderate lipophilicity, suggesting balanced membrane permeability and solubility. The methoxyphenyl and piperazine groups likely contribute to this profile by introducing both hydrophobic and hydrophilic regions.

Stability and Degradation

• Thermal Stability: Stable up to 150°C under inert atmospheres.

• Photodegradation: Susceptible to UV-induced cleavage of the purine ring, necessitating storage in amber containers.

• Hydrolytic Sensitivity: The 2,6-dione moiety may undergo hydrolysis under strongly acidic or basic conditions, yielding xanthine derivatives.

Biological Activity and Mechanistic Insights

Enzymatic Targets

• Phosphodiesterases (PDEs): Purine-2,6-diones are known PDE inhibitors, modulating cyclic nucleotide signaling.

• Kinases: The planar purine system may compete with ATP in kinase binding pockets, though specificity remains unverified.

Applications and Research Directions

Industrial and Research Applications

• Chemical Probes: Used in target validation studies due to modular synthetic accessibility.

• Lead Optimization: Serves as a scaffold for introducing diversity at positions 7 and 8.